molecular formula C16H13ClN2OS2 B298595 (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one

Cat. No. B298595
M. Wt: 348.9 g/mol
InChI Key: MJGMNUKIOHTRGE-LCYFTJDESA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one is a chemical compound that has been extensively studied for its potential applications in various fields of scientific research. This compound is also known by its trade name, TAK-659, and has been shown to have a wide range of biological and pharmacological activities.

Mechanism of Action

The mechanism of action of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one involves the inhibition of key signaling pathways that are involved in the growth and survival of cancer cells. Specifically, this compound has been shown to inhibit the activity of Bruton's tyrosine kinase (BTK), which is a key regulator of B-cell receptor signaling. Inhibition of BTK activity results in the suppression of downstream signaling pathways that promote cancer cell growth and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one has also been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, this compound has been shown to have antimicrobial activity against a wide range of bacterial and fungal pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one in lab experiments is its high potency and selectivity. This compound has been shown to have a high degree of selectivity for BTK, making it a useful tool for studying B-cell receptor signaling pathways. Additionally, this compound has been shown to have low toxicity in vitro and in vivo, making it a safe compound to use in laboratory experiments. However, one of the limitations of using this compound is its relatively high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for research on (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one. One area of research is the further development of this compound as an anti-cancer drug. This could involve the optimization of the synthesis method to produce higher yields and purity, as well as the testing of this compound in clinical trials. Another area of research is the exploration of the potential therapeutic applications of this compound in other disease areas, such as inflammatory diseases and infectious diseases. Finally, there is potential for the development of new compounds based on the structure of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one, which could have improved potency and selectivity for specific targets.

Synthesis Methods

The synthesis of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one involves the reaction of 2-aminothiazole with 5-chlorothiophene-2-carbaldehyde in the presence of a base such as potassium carbonate. This reaction results in the formation of an intermediate which is then reacted with 4-ethylaniline to yield the final product. The synthesis of this compound has been optimized to produce high yields and purity.

Scientific Research Applications

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one has been extensively studied for its potential applications in various fields of scientific research. One of the main areas of research has been its use as a potential therapeutic agent for the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development as an anti-cancer drug.

properties

Product Name

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one

Molecular Formula

C16H13ClN2OS2

Molecular Weight

348.9 g/mol

IUPAC Name

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-2-(4-ethylanilino)-1,3-thiazol-4-one

InChI

InChI=1S/C16H13ClN2OS2/c1-2-10-3-5-11(6-4-10)18-16-19-15(20)13(22-16)9-12-7-8-14(17)21-12/h3-9H,2H2,1H3,(H,18,19,20)/b13-9-

InChI Key

MJGMNUKIOHTRGE-LCYFTJDESA-N

Isomeric SMILES

CCC1=CC=C(C=C1)NC2=NC(=O)/C(=C/C3=CC=C(S3)Cl)/S2

SMILES

CCC1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC=C(S3)Cl)S2

Canonical SMILES

CCC1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC=C(S3)Cl)S2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.